Cas no 868733-71-5 (4-(4-Amino-2-fluorophenoxy)picolinamide)

• Product Name: 4-(4-Amino-2-fluorophenoxy)picolinamide
• CAS No: 868733-71-5
• MF: C₁₂H₁₀FN₃O₂
• MW: 247.225105762482
• CID: 1090948
• PubChem ID: 23153205
• Update Time: 2025-04-20

4-(4-Amino-2-fluorophenoxy)picolinamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Amino-2-fluorophenoxy)picolinamide
• 4-(4-AMINO-2-FLUOROPHENOXY)-PICOLINAMIDE
• 4-(4-amino-2-fluorophenoxy)pyridine-2-carboxamide
• 4-(4amino-2-fluorophenoxy)picolinamide
• A1-07765
• SPCUEPQNJNCDCP-UHFFFAOYSA-N
• CS-0457508
• SCHEMBL1137174
• DTXSID20631052
• AMY24134
• 868733-71-5
• AKOS005840214
• DB-137379
• 4-(4-Amino-2-fluorophenoxy)-2-pyridinecarboxamide

• Inchi： 1S/C12H10FN3O2/c13-9-5-7(14)1-2-11(9)18-8-3-4-16-10(6-8)12(15)17/h1-6H,14H2,(H2,15,17)
• InChI Key： SPCUEPQNJNCDCP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CN=C(C(N)=O)C=1)N

Computed Properties

• Exact Mass: 247.07570473g/mol
• Monoisotopic Mass: 247.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.2Ų